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An In-depth Examination of the Nitrosamine Impurity of Nebivolol

This technical guide provides a comprehensive overview of N-nitroso-nebivolol, a nitrosamine
impurity associated with the beta-blocker Nebivolol. This document is intended for researchers,
scientists, and drug development professionals, offering detailed information on its chemical
properties, formation, analytical detection, and toxicological significance.

Core Chemical and Regulatory Data

N-nitroso-nebivolol is classified as a nitrosamine drug substance-related impurity (NDSRI).[1]
[2] Nitrosamines are a class of compounds of significant concern to regulatory agencies like the
FDA and EMA due to their potential carcinogenic properties.[1][3] N-nitroso-nebivolol is a

derivative of Nebivolol, a third-generation beta-blocker used in the treatment of hypertension.[4]

The key identifiers and physicochemical properties of N-nitroso-nebivolol are summarized in
the table below.
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Parameter Value Reference
CAS Number 1391051-68-5 [11[3]1[5][6]
Molecular Formula C22H24F2N205 [11[3]1[5][6]
Molecular Weight 434.44 g/mol [1][6]

N-Nitroso-(RS)-1-[(RS)-6-

fluorochroman-2-yl]-2-({(RS)-2-
IUPAC Name Y-2(RS) [7]

[(SR)-6-fluorochroman-2-yl]-2-

hydroxyethyl}amino)ethan-1-ol

N,N-bis(2-(6-fluorochroman-2-
Synonyms yl)-2-hydroxyethyl)nitrous [3][5]I6]

amide

Formation and Toxicology

N-nitroso-nebivolol is not an intended component of the final drug product but can form as an
impurity during the synthesis, storage, or handling of Nebivolol.[3] Its formation occurs through
the reaction of the secondary amine present in the Nebivolol structure with nitrosating agents,
such as nitrites, particularly under acidic conditions.[3][7]

Due to its classification as a potential genotoxic impurity, which can interact with DNA and
potentially lead to cancer, strict regulatory limits are placed on its presence in pharmaceutical
products.[4] The U.S. FDA, under its Carcinogenic Potency Categorization Approach (CPCA),
has assigned N-nitroso-nebivolol to Potency Category 4, with a corresponding acceptable
intake (Al) limit of 1500 ng/day.[2][7][8] This necessitates the use of highly sensitive analytical
methods to ensure that its levels in Nebivolol-containing medications remain below this safety
threshold.

Experimental Protocols: Analytical Detection and
Quantification

The detection and quantification of N-nitroso-nebivolol at trace levels require highly sensitive
and specific analytical techniques. The most commonly employed method is Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS).
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Sample Preparation for Nebivolol Tablets

A common procedure for preparing samples from Nebivolol tablets for LC-MS/MS analysis is as

follows:

Tablet Homogenization: Accurately weigh and crush a specific number of tablets (e.g., five)
to a fine powder using a mortar and pestle.[8][9]

Extraction: Transfer an amount of the powder equivalent to a specific concentration of
Nebivolol (e.g., 0.6 mg/mL) into a centrifuge tube.[8][9]

Solvent Addition: Add a measured volume of a suitable diluent (e.g., 10 mL of 50% methanol-
water) to the tube.[2][9]

Dissolution: Vortex the tube for 1 minute, followed by rotational shaking for 20 minutes to
ensure complete dissolution of the analyte.[8][9]

Centrifugation: Centrifuge the solution at high speed (e.g., 9,000 rpm) for 10 minutes to
separate insoluble excipients.[8][9]

Filtration and Analysis: Transfer the supernatant to an HPLC vial for analysis. For some
methods, filtration through a 0.22 um nylon filter may be performed.[2]

LC-MS/MS Methodological Parameters

Below is a summary of typical parameters for an LC-MS/MS method for the quantification of N-

nitroso-nebivolol.
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Parameter Example Specification Reference
Agilent 1290 Infinity UHPLC

Instrument with 6495D Triple Quadrupole [8]
LC/MS
Allure BiPh C18 (250 x 4.6

Column [10]
mm), 5 pm
0.002 M Ammonium acetate

Mobile Phase A [10]
buffer (pH 4.5)

Mobile Phase B Methanol [10]

Elution Mode Gradient [10]

o Atmospheric Pressure
lonization Mode [10]

Chemical lonization (APCI)

Detection Mode

Multiple Reaction Monitoring
(MRM)

[8]

Limit of Detection (LOD)

2 pg/mL

[8]19]

Limit of Quantification (LOQ)

5 pg/mL

[8]1°]

Linearity Range

5 pg/mL to 50 ng/mL

[8][°]

Logical and Signaling Pathways

While there is no specific signaling pathway attributed to N-nitroso-nebivolol, its significance

lies in its formation from the active pharmaceutical ingredient, Nebivolol. The primary

toxicological concern is its potential for genotoxicity.

Formation Pathway of N-Nitroso-Nebivolol

The following diagram illustrates the chemical transformation of Nebivolol into N-nitroso-

nebivolol.
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Caption: Formation of N-nitroso-nebivolol from Nebivolol.

Signaling Pathway of Nebivolol

To understand the context in which N-nitroso-nebivolol arises, it is useful to consider the
mechanism of action of the parent drug, Nebivolol. Nebivolol is a 1-adrenergic receptor
antagonist that also promotes vasodilation through the nitric oxide (NO) pathway.[11][12][13]

Cardiac Myocyte Endothelial Cell

Nebivolol Nebivolol

Antagonizes Stimulates

31-Adrenergic Receptor

[Reduced Heart Rate 83 Q\ntnc Oxide (NO))

Contractility
(Vasodilation)
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Caption: Dual mechanism of action of the parent drug, Nebivolol.

It is important to reiterate that N-nitroso-nebivolol is an unintended impurity and its biological
effects are primarily associated with potential genotoxicity rather than a specific interaction with
the signaling pathways of Nebivolol. The control and monitoring of this impurity are therefore
critical for ensuring the safety and quality of Nebivolol-based therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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